2,5-Dichlorophenyl 4-methoxy-2,5-dimethylbenzene-1-sulfonate

• IUPAC Name: (2,5-dichlorophenyl) 4-methoxy-2,5-dimethylbenzenesulfonate
• InChI: InChI=1S/C15H14Cl2O4S/c1-9-7-15(10(2)6-13(9)20-3)22(18,19)21-14-8-11(16)4-5-12(14)17/h4-8H,1-3H3
• InChI Key: UTXNGZKERNUAAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl)C)OC
• Molecular Formula: C15H14Cl2O4S
• Molecular Weight: 361.2 g/mol

Description

2,5-Dichlorophenyl 4-methoxy-2,5-dimethylbenzene-1-sulfonate, also known as DCMD, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. DCMD is a sulfonate ester that has been synthesized using various methods and has shown promising results in scientific research applications.

Scientific Research Applications

Subheading Adsorption Resins for Water Treatment

A study developed novel tertiary amine-functionalized crosslinking polymeric resins, utilizing raw materials like 2-dimethylamino ethyl methacrylate, divinylbenzene, and toluene, for the adsorption of benzophenone-4 from water. This one-step, environmentally friendly fabrication method aimed to enhance adsorption capacity, reduce costs, pollution risks, and unnecessary steps. The optimal resin demonstrated high adsorption capacity, robust resistance against coexisting natural organic matter and inorganic ions, and sustained performance over multiple adsorption-desorption cycles. The adsorption mechanism was primarily driven by electrostatic attraction between the tertiary amine of the resin and the SO3- of benzophenone-4 (Zhou et al., 2018).

Chemical Synthesis and Characterization

Subheading Synthesis of Sulfonyl-substituted Compounds

Research on the singlet oxygenation of certain dihydrothiophenes led to the creation of sulfanyl-substituted bicyclic dioxetanes. These compounds were stable enough for room temperature handling. Further oxidation of these dioxetanes produced sulfinyl- and sulfonyl-substituted variants, which were analyzed via X-ray crystallography. The base-induced decomposition of these dioxetanes in DMSO was studied for potential chemiluminescence applications, with the resulting light emission varying based on the specific derivative (Watanabe et al., 2010).

Subheading Herbicide Potential and Spectral Characteristics

A study explored various chlorohydroxybenzenesulfonyl derivatives, considering their potential as herbicides. These derivatives were synthesized by reacting dichlorophenols with chlorosulfonic acid, followed by condensation with nucleophilic reagents. The spectral characteristics (IR and NMR) of these derivatives were analyzed to understand their potential applications in agriculture (Cremlyn & Cronje, 1979).